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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

barium permanganate in both aqueous and alcoholic solutions. The information contained

herein is intended to support research, development, and quality control activities where the

precise solubility of this compound is a critical parameter.

Quantitative Solubility Data
Barium permanganate (Ba(MnO₄)₂) exhibits moderate solubility in water. The available

quantitative data for its aqueous solubility is summarized in the table below. It is important to

note that barium permanganate is reported to decompose in alcohol, a characteristic that

limits its direct solubility in such solvents.[1][2][3] This decomposition should be a critical

consideration in any experimental design involving alcoholic solutions.

Solvent Temperature (°C)
Solubility ( g/100
mL)

Solubility ( g/100 g)

Water 29 62.5[1][2] -

Water 20 - 62.5[3]

Water 10 62.5[4] -

Alcohol Not Applicable Decomposes[1][2][3] Decomposes[1][2][3]
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Experimental Protocol for Determining Aqueous
Solubility
The following is a generalized experimental protocol for determining the aqueous solubility of

an inorganic salt like barium permanganate as a function of temperature. This method is

based on the principle of creating a saturated solution at an elevated temperature and then

observing the temperature at which crystallization begins upon cooling.[5][6]

Materials:

Barium permanganate

Deionized or distilled water

Series of sealable glass vials or test tubes

Analytical balance

Calibrated thermometer or temperature probe

Heating apparatus (e.g., water bath, hot plate)

Magnetic stirrer and stir bars

Pipettes

Procedure:

Preparation of Samples:

Accurately weigh a series of different masses of barium permanganate into separate,

labeled vials.

To each vial, add a precise volume (e.g., 5.00 mL) of deionized water. Record the exact

mass of the water added.

Dissolution:
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Heat the vials in a water bath while stirring the contents until the barium permanganate is

completely dissolved in each vial. Start with the vial containing the least amount of solute.

Determination of Saturation Temperature:

Remove the vial from the heat source and allow it to cool slowly while continuing to stir.

Carefully monitor the solution and the temperature. The saturation temperature is the

temperature at which the first crystals of barium permanganate appear.[5] Record this

temperature.

Data Analysis:

For each sample, calculate the solubility in grams of barium permanganate per 100 g of

water.

Plot a graph of solubility ( g/100 g water) versus the saturation temperature (°C) to

construct a solubility curve.[6]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Barium permanganate is a strong oxidizing agent and should be handled with care.[1][2]

Avoid contact with combustible materials.[3][7]

Perform the experiment in a well-ventilated area.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

aqueous solubility of barium permanganate.
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Caption: Experimental workflow for determining aqueous solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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